Cas no 107754-14-3 (Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate)

• Product Name: Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate
• CAS No: 107754-14-3
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 127683
• PubChem ID: 11209537
• Update Time: 2025-10-29

Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1-(5-amino-1H-indol-3-yl)ethyl)-3-methoxybenzoate
• 4-[(5-amino-1-methyl-1H-indol-3-yl)methyl]-3-methoxyBenzoic acid methyl ester
• Benzoic acid,4-[(5-amino-1-methyl-1H-indol-3-yl)methyl]-3-methoxy-, methyl ester
• Methyl 4-[(5-Amino-1-methylindol-3-yl)methyl]-3-methoxybenzoate
• 4-(5-AMINO-1-METHYL-1H-INDOL-3-YLMETHYL)-3-METHOXY-BENZOIC ACID METHYL ESTER
• 4-(5-amino-1-methyl-1H-indole-3-ylmethyl)-3-methoxybenzoic acid methyl ester
• ACMC-1BUKA
• AG-D-23717
• AGN-PC-004F07
• methyl 4-((5-amino-1-methyl-1H-indol-3-yl)methyl)-3-methoxybenzoate
• SureCN3674759
• Methyl 4-[(5-aMino-1-Methyl-1H-indol-3-yl)Methyl]-3-Methoxybenzoate
• Benzoic acid, 4-[(5-aMino-1-Methyl-1H-indol-3-yl)Methyl]-3-Methoxy-, Methyl ester
• SCHEMBL3674759
• AKOS015898447
• 107754-14-3
• methyl 4-(5-amino-1-methylindol-3- ylmethyl)-3-methoxybenzoate
• methyl 3-methoxy-4-(1-methyl-5-amino-1H-indol-3-yl)methylbenzoate
• methyl 4-(5-amino-1-methylindol -3-ylmethyl)-3-methoxybenzoate
• Benzoic acid,4-[(5-amino-1-methyl-1H-indol-3-yl)methyl]-3-methoxy-,methyl ester
• methyl 4-(5-amino-1-methylindol-3-ylmethyl)-3-methoxybenzoate
• WEMIOTLFXSHMSS-UHFFFAOYSA-N
• DTXSID50458890
• AC-33641
• Methyl 4-((5-amino-1-methyl-1H-indol-3- yl)methyl)-3-methoxybenzoate
• 4-[(5-Amino-1-methyl-1H-indol-3-yl)methyl]-3-methoxy-benzoic Acid Methyl Ester
• DB-305362
• Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate

• MDL： MFCD12974257
• Inchi： 1S/C19H20N2O3/c1-21-11-14(16-10-15(20)6-7-17(16)21)8-12-4-5-13(19(22)24-3)9-18(12)23-2/h4-7,9-11H,8,20H2,1-3H3
• InChI Key： WEMIOTLFXSHMSS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C=CC=1CC1=CN(C)C2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 324.14700
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48000
• LogP: 3.72770

Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate Security Information

• Storage Condition：Sealed in dry,2-8°C(BD261505)

Additional information on Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate

Recent Advances in the Study of Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate (CAS: 107754-14-3)

Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate (CAS: 107754-14-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly in the modulation of key biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound has been identified as a promising scaffold for the development of novel therapeutics due to its unique structural features. Recent synthetic approaches have optimized the yield and purity of Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate, enabling more robust pharmacological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its consistency across studies.

In vitro studies have demonstrated that Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate exhibits notable activity against specific molecular targets, including enzymes involved in inflammatory and oncogenic pathways. For instance, recent research has highlighted its inhibitory effects on protein kinases, suggesting potential applications in cancer therapy. Additionally, the compound's ability to modulate immune responses has been investigated, with preliminary results indicating its utility in autoimmune diseases.

Further investigations into the pharmacokinetic properties of Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate have revealed favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being leveraged to design derivatives with enhanced efficacy and safety profiles.

The therapeutic potential of Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate is further supported by its low toxicity in preclinical models. Recent animal studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings underscore its viability as a candidate for further clinical development.

In conclusion, Methyl 4-(5-Amino-1-methylindol-3-yl)methyl-3-methoxybenzoate represents a promising avenue for drug discovery, with its multifaceted biological activities and favorable pharmacokinetic properties. Ongoing research aims to elucidate its mechanisms of action and explore its applications in treating complex diseases. The integration of synthetic chemistry, computational biology, and translational research will be critical in advancing this compound toward clinical trials.